Cas no 2246916-35-6 (2-(1E)-3-ethylpent-1-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(1E)-3-ethylpent-1-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246916-35-6
• MF: C₁₃H₂₅BO₂
• MW: 224.147404432297
• MDL: MFCD33409244
• CID: 5463710
• PubChem ID: 165646498
• Update Time: 2025-08-04

2-(1E)-3-ethylpent-1-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• Z3911163954
• 2-[(1E)-3-ethylpent-1-en-1-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-(3-ethyl-1-penten-1-yl)-4,4,5,5-tetramethyl-
• 2-(1E)-3-ethylpent-1-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD33409244
• Inchi： 1S/C13H25BO2/c1-7-11(8-2)9-10-14-15-12(3,4)13(5,6)16-14/h9-11H,7-8H2,1-6H3/b10-9+
• InChI Key： DFGRRPBVSHPHHC-MDZDMXLPSA-N
• SMILES： O1B(/C=C/C(CC)CC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 224.1947602 g/mol
• Monoisotopic Mass: 224.1947602 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Molecular Weight: 224.15

Additional information on 2-(1E)-3-ethylpent-1-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(1E)-3-ethylpent-1-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246916-35-6)

2-(1E)-3-ethylpent-1-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by the CAS number 2246916-35-6, is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boronate esters, which are widely recognized for their utility in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling process. The unique structural features of this molecule, including its unsaturated alkenyl group and bulky tetramethyl-substituted dioxaborolane core, make it a valuable intermediate in the synthesis of complex organic molecules.

The Suzuki-Miyaura coupling is a cornerstone reaction in modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl boronic acids and halides or other boronic compounds. The efficiency and selectivity of this reaction are highly dependent on the choice of boron reagents. 2-(1E)-3-ethylpent-1-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been shown to exhibit excellent reactivity in such transformations due to its stable boronate ester functionality and the presence of a conjugated alkenyl system. This conjugation not only enhances the electronic properties of the boron center but also allows for further functionalization at the double bond position.

In recent years, there has been a growing interest in the development of novel boronate esters that can be applied in pharmaceutical synthesis. The tetramethyl-substituted dioxaborolane moiety in 2-(1E)-3-ethylpent-1-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane provides steric hindrance around the boron atom, which can be beneficial in minimizing side reactions and improving reaction yields. This feature has made it particularly useful in the synthesis of biologically active compounds where regioselectivity is crucial.

One of the most compelling applications of this compound is in the synthesis of pharmaceutical intermediates. Boronate esters are frequently employed as key building blocks in drug development due to their ability to participate in cross-coupling reactions under mild conditions. For instance, researchers have utilized 2-(1E)-3-ethylpent-1-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane to construct complex heterocyclic frameworks that are prevalent in many drug molecules. These heterocycles often serve as pharmacophores responsible for binding to biological targets and eliciting a therapeutic effect.

The compound's utility extends beyond pharmaceuticals into materials science and agrochemicals. The ability to introduce specific functional groups via cross-coupling reactions allows for the creation of polymers with tailored properties or agrochemicals with enhanced efficacy. For example, researchers have explored using 2-(1E)-3-ethylpent-1-en-1-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane to synthesize novel polymers that exhibit improved thermal stability or biodegradability.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Techniques such as flow chemistry and photoredox catalysis have enabled more efficient and sustainable routes to functionalized boronate esters. For instance, studies have demonstrated that 2-(1E)-3-ethylpent-1-en-1-ytl -4 , 4 , 5 , 5 - tetramethyl - 1 , 3 , 2 - dioxaborolane can be prepared using catalytic amounts of transition metals under ambient conditions. This approach not only reduces waste but also opens up new possibilities for large-scale synthesis.

The role of computational chemistry in optimizing reactions involving 2-(1E)-3 - ethylpent - 1 - en - 1 - yl - 4 , 4 , 5 , 5 - tetramethyl - 1 , 3 , 2 - dioxaborolane cannot be overstated. By leveraging computational models, researchers can predict reaction outcomes and fine-tune reaction conditions before conducting experimental trials. This has led to more efficient synthetic routes and a deeper understanding of mechanistic principles governing organoboron chemistry.

In conclusion,2-( l E ) - 3 - ethylpent - l en - l yl - 4 , 4 , 5 , 5 - tetramethy l-l , 3 , z-dioxaborol ane (CAS No .22469l6-z35-z6) represents a versatile and powerful tool for synthetic chemists working in pharmaceuticals and beyond . Its unique structural features make it an ideal candidate for cross-coupling reactions . As research continues to evolve . it is likely that this compound will find even broader applications . driving innovation across multiple scientific disciplines . p >